3-Penten-2-one, 4-(dimethylamino)-
Overview
Description
“3-Penten-2-one, 4-(dimethylamino)-” is an organic compound with the linear formula C7H13NO . It is a solid at room temperature .
Synthesis Analysis
The synthesis of “3-Penten-2-one, 4-(dimethylamino)-” is not widely documented in the available literature. More research is needed to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of “3-Penten-2-one, 4-(dimethylamino)-” is represented by the linear formula C7H13NO . The compound’s molecular weight is 127.19 .Chemical Reactions Analysis
The chemical reactions involving “3-Penten-2-one, 4-(dimethylamino)-” are not well-documented in the available literature. More research is needed to provide a detailed chemical reactions analysis .Physical And Chemical Properties Analysis
“3-Penten-2-one, 4-(dimethylamino)-” is a solid at room temperature . It has a molecular weight of 127.19 . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current literature .Scientific Research Applications
Electrochemical Reduction
The electrochemical behavior of compounds structurally similar to "3-Penten-2-one, 4-(dimethylamino)-" has been studied, highlighting their reduction processes in an acidic medium. Such studies aid in understanding the reactivity and potential applications of these compounds in electrochemical sensors and devices (Almirón et al., 1988).
Synthesis and Chemical Transformations
Research into the synthesis and azannulation of pyridinylaminohexadienones, involving derivatives of "3-Penten-2-one, 4-(dimethylamino)-," explores the creation of compounds with significant chemical and biological interest. These findings contribute to the development of new pharmaceuticals and materials with specific functional properties (Cocco et al., 2001).
Molecular Structure Analysis
The molecular structure of organotin compounds derived from reactions involving "3-Penten-2-one, 4-(dimethylamino)-" analogs has been elucidated through X-ray structural analysis. Such research provides insights into the design of organometallic compounds for applications in catalysis and material science (Wrackmeyer et al., 1997).
Gas-Phase Synthesis
Studies on the gas-phase synthesis and characterization of azaphosphirenium ions, including analogs of "3-Penten-2-one, 4-(dimethylamino)-," have shed light on new classes of ions with potential applications in the synthesis of novel organophosphorus compounds. This research is pivotal for developing new reagents and catalysts in synthetic chemistry (Moraes et al., 2001).
Catalytic Applications
Investigations into selenoxides as catalysts for the activation of hydrogen peroxide, utilizing compounds structurally related to "3-Penten-2-one, 4-(dimethylamino)-," highlight the potential of these systems in the bromination of organic substrates. Such catalytic processes are important for the development of environmentally friendly chemical synthesis methods (Goodman et al., 2004).
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of organic compounds, particularly those with fluorescent properties . It can also serve as a catalyst and reaction intermediate .
Mode of Action
It’s known that this compound can be prepared through the condensation reaction of isobutyramide and N-methylformamide . As a catalyst or reaction intermediate, it likely interacts with other compounds to facilitate chemical reactions .
Biochemical Pathways
Given its use in the synthesis of fluorescent compounds, it may be involved in pathways related to fluorescence in certain contexts .
Result of Action
Its role in the synthesis of fluorescent compounds suggests it may contribute to the production of fluorescence in these compounds .
Action Environment
It’s noted that this compound should be stored in a cool, dry place, away from sources of ignition and oxidizing agents . Good ventilation is also recommended during its use .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(E)-4-(dimethylamino)pent-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-6(8(3)4)5-7(2)9/h5H,1-4H3/b6-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWAWSSXDECSJEB-AATRIKPKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C)/N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70418673 |
Source
|
| Record name | 3-Penten-2-one, 4-(dimethylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70418673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Penten-2-one, 4-(dimethylamino)- | |
CAS RN |
3433-62-3 |
Source
|
| Record name | 3-Penten-2-one, 4-(dimethylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70418673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,5-Dimethyl-3-[(3-nitrophenyl)amino]cyclohex-2-en-1-one](/img/structure/B1609104.png)
